Cas no 30995-65-4 (Benzenesulfonic acid,ethyl-, sodium salt (1:1))

Benzenesulfonic acid,ethyl-, sodium salt (1:1) structure
30995-65-4 structure
Product Name:Benzenesulfonic acid,ethyl-, sodium salt (1:1)
CAS No:30995-65-4
MF:C8H9NaO3S
MW:208.210032224655
CID:307676
PubChem ID:23688945
Update Time:2025-04-19

Benzenesulfonic acid,ethyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,ethyl-, sodium salt (1:1)
    • SODIUM 2-ETHYLBENZENESULFONATE
    • AC1Q1VFL
    • AG-K-89228
    • AR-1L4589
    • CTK4G6258
    • EINECS 250-422-6
    • NSC 234415
    • Sodium ethylbenzenesulfonate
    • Sodium ethylbenzenesulphonate
    • 2-Ethylbenzenesulfonic acid sodium salt
    • Benzenesulfonic acid, ethyl-, sodium salt
    • Benzenesulfonic acid, ethyl-, sodium salt (1:1)
    • 30995-65-4
    • Sodium 2-ethylbenzene-1-sulfonate
    • SCHEMBL1058401
    • Benzenesulfonic acid, 2-ethyl-, sodium salt
    • 82T7R7SFU9
    • DTXSID20953120
    • NSC-234415
    • NS00049925
    • 21118-62-7
    • Benzenesulfonic acid, o-ethyl-, sodium salt
    • Benzenesulfonic acid, 2-ethyl-, sodium salt (1:1)
    • Inchi: 1S/C8H10O3S.Na/c1-2-7-5-3-4-6-8(7)12(9,10)11;/h3-6H,2H2,1H3,(H,9,10,11);/q;+1/p-1
    • InChI Key: UXDOVWDLXFKBOV-UHFFFAOYSA-M
    • SMILES: S(C1C=CC=CC=1CC)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 209.0249
  • Monoisotopic Mass: 208.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 43.37
  • LogP: 2.23390
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